Tert-butyl 3-(2-aminoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate

• IUPAC Name: tert-butyl 3-(2-aminoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• InChI: InChI=1S/C14H26N2O2/c1-14(2,3)18-13(17)16-11-4-5-12(16)9-10(8-11)6-7-15/h10-12H,4-9,15H2,1-3H3
• InChI Key: JKQASXYMCLUHSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCC1CC(C2)CCN
• Molecular Formula: C14H26N2O2
• Molecular Weight: 254.37 g/mol

Description

Tert-butyl 3-(2-aminoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate is used in the preparation of isoquinolinone derivatives and pharmaceutical compounds for the prevention or treatment of poly (ADP-ribose)polymerase-1 (PARP-1)-associated diseases.

Molecular Structure Analysis

The molecular formula of Tert-butyl 3-(2-aminoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate is C11H20N2O2. It has an average mass of 212.289 Da and a monoisotopic mass of 212.152481 Da.

Physical And Chemical Properties Analysis

Tert-butyl 3-(2-aminoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate has a density of 1.1±0.1 g/cm3, a boiling point of 295.4±15.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C. Its enthalpy of vaporization is 53.5±3.0 kJ/mol and it has a flash point of 132.5±20.4 °C. The compound has an index of refraction of 1.494 and a molar refractivity of 57.5±0.3 cm3.

Scientific Research Applications

Synthesis and Molecular Structure

Tert-butyl 3-(2-aminoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate has been synthesized and characterized in various studies. Moriguchi et al. (2014) described the synthesis of a similar compound, tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, as a cyclic amino acid ester. They characterized its molecular structure through single-crystal X-ray diffraction analysis, revealing a bicyclo[2.2.2]octane structure with a lactone moiety and a piperidine ring (Moriguchi et al., 2014).

Asymmetric Synthesis

Brock et al. (2012) used a similar compound in the asymmetric synthesis of (+)-pseudococaine, illustrating its potential in creating complex molecular structures. This process included a ring-closing iodoamination, highlighting the compound's utility in organic synthesis (Brock et al., 2012).

Combinatorial Chemistry

Pedersen et al. (2004) explored the use of a related compound in combinatorial chemistry, specifically in the synthesis of benztropine analogues. This study demonstrates the role of such compounds in the development of diverse chemical libraries, potentially useful in drug discovery (Pedersen et al., 2004).

Chemical Reactivity and Transformation

Other studies, like the one by Baylis and Thomas (2007), focused on the chemical reactivity and transformation of similar compounds. Their research on mesylation and elimination from related azabicyclo compounds offers insights into the complex reactions these structures can undergo (Baylis & Thomas, 2007).

Proline Analogue Synthesis

Casabona, Jiménez, and Cativiela (2007) synthesized a new proline analogue using a similar compound, showcasing its application in creating constrained amino acid analogues. This research indicates the compound's potential in peptide and protein engineering (Casabona, Jiménez, & Cativiela, 2007).

Safety and Hazards

Tert-butyl 3-(2-aminoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate is harmful by inhalation, in contact with skin, and if swallowed.

Mechanism of Action

Target of Action

It is used in the preparation of various pharmaceutical compounds , suggesting that its targets could be diverse depending on the specific derivative synthesized.

Mode of Action

As a chemical building block, it likely interacts with its targets through the formation of covalent bonds during the synthesis of more complex molecules .

Biochemical Pathways

It is used in the synthesis of substituted pyrrolo[2,3-b]pyridines for suppressing toxic endoplasmic reticulum stress , suggesting that it may influence pathways related to protein folding and cellular stress responses.

Result of Action

As a precursor molecule, its effects would likely be determined by the specific derivative synthesized and the biological context of its use .